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Compound of Interest

Compound Name: Gal-ARV-771

Cat. No.: B15582329

Essential Safety and Handling of Gal-ARV-771

IMMEDIATE SAFETY AND LOGISTICAL INFORMATION

This document provides crucial safety and logistical guidance for laboratory personnel handling
Gal-ARV-771. Gal-ARV-771 is a research compound and a prodrug of ARV-771, a potent
proteolysis-targeting chimera (PROTAC) that degrades bromodomain and extra-terminal
domain (BET) proteins.[1] Due to its biological activity and the limited availability of specific
safety data for Gal-ARV-771, it should be handled with the same precautions as its parent
compound, ARV-771, which is considered hazardous.[1]

Personal Protective Equipment (PPE)

Standard laboratory PPE is mandatory at all times when handling Gal-ARV-771. The following
table outlines the required PPE for various procedures.
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Procedure

Required Personal Protective Equipment

Weighing and Aliquoting (Solid Form)

Nitrile gloves (double-gloving recommended),
safety glasses with side shields or safety
goggles, lab coat, and a certified chemical fume
hood.

Solution Preparation and Handling

Nitrile gloves, safety glasses with side shields or

safety goggles, and a lab coat.

Cell Culture and In Vitro Assays

Nitrile gloves, lab coat, and work should be

performed in a biological safety cabinet (BSC).

Animal Handling (In Vivo Studies)

Nitrile gloves (double-gloving recommended),
disposable gown, and a fit-tested N95 respirator

or higher.

Waste Disposal

Nitrile gloves, lab coat, and safety glasses.

Emergency Procedures

Exposure Route

First Aid Measures

Eye Contact

Immediately flush eyes with copious amounts of
water for at least 15 minutes, occasionally lifting
the upper and lower eyelids. Seek immediate

medical attention.

Skin Contact

Immediately wash the affected area with soap
and plenty of water. Remove contaminated
clothing and shoes. Seek medical attention if

irritation persists.

Move the individual to fresh air. If not breathing,

Inhalation give artificial respiration. If breathing is difficult,
give oxygen. Seek immediate medical attention.
Do NOT induce vomiting. Wash out mouth with

Ingestion water, provided the person is conscious. Seek

immediate medical attention.
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Operational and Disposal Plans
Receiving and Storage

Gal-ARV-771 is typically supplied as a crystalline solid and should be stored at -20°C for long-
term stability.[1] Upon receipt, verify the integrity of the container. Log the compound in the
laboratory's chemical inventory system.

Solution Preparation

Stock solutions of the parent compound ARV-771 are commonly prepared in organic solvents
such as Dimethyl Sulfoxide (DMSO).[1] It is recommended to prepare stock solutions in a
certified chemical fume hood.

Quantitative Data for ARV-771 Solubility:

Solvent Approximate Solubility
Ethanol 10 mg/mL
DMSO 15 mg/mL
Dimethyl formamide (DMF) 20 mg/mL

Data is for the parent compound ARV-771 and should be used as a guideline for Gal-ARV-771.
[1]

Disposal Plan

All waste contaminated with Gal-ARV-771, including empty vials, pipette tips, gloves, and cell
culture media, should be considered hazardous chemical waste.

© 2025 BenchChem. All rights reserved. 3/8 Tech Support


https://www.benchchem.com/product/b15582329?utm_src=pdf-body
https://cdn.caymanchem.com/cdn/insert/21299.pdf
https://cdn.caymanchem.com/cdn/insert/21299.pdf
https://www.benchchem.com/product/b15582329?utm_src=pdf-body
https://cdn.caymanchem.com/cdn/insert/21299.pdf
https://www.benchchem.com/product/b15582329?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15582329?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

Waste Type Disposal Procedure

Collect in a designated, sealed, and clearly

Solid Waste :

labeled hazardous waste container.

Collect in a designated, sealed, and clearly
Liquid Waste labeled hazardous waste container. Do not pour

down the drain.

Dispose of in a designated sharps container for
Sharps

chemical contaminants.

Follow all local, state, and federal regulations for hazardous waste disposal.

Experimental Protocols

The following are generalized protocols based on the handling of the parent compound, ARV-
771. Researchers should optimize these protocols for their specific experimental needs.

Preparation of Stock Solutions

 Bring the vial of Gal-ARV-771 to room temperature before opening.

e Working in a chemical fume hood, add the appropriate volume of sterile DMSO to the vial to
achieve the desired stock concentration.

e Cap the vial tightly and vortex gently until the solid is completely dissolved.

 Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-thaw
cycles.

o Store the stock solution aliquots at -20°C.

In Vitro Cell Treatment

o Culture cells to the desired confluency in a suitable multi-well plate.

 In a biological safety cabinet, dilute the Gal-ARV-771 stock solution to the final working
concentration in the appropriate cell culture medium.
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» Remove the existing medium from the cells and add the medium containing Gal-ARV-771.
e Return the plate to the incubator for the desired treatment duration.

e Following incubation, handle all media and plasticware as hazardous chemical waste.

Visual Workflow and Logical Relationships

The following diagrams illustrate the key workflows for handling Gal-ARV-771.
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Caption: Workflow for handling Gal-ARV-771 from receipt to disposal.
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Caption: Simplified signaling pathway of ARV-771 mediated BET protein degradation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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